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Compound of Interest

Compound Name: Sodium hydroxide

Cat. No.: B104188

Technical Support Center: Sodium Hydroxide
Solutions

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the prevention and troubleshooting of sodium carbonate
formation in sodium hydroxide (NaOH) solutions.

Frequently Asked Questions (FAQSs)

Q1: Why does my NaOH solution form a white precipitate over time?

Al: Sodium hydroxide solutions readily absorb carbon dioxide (CO2) from the atmosphere.
This reaction forms sodium carbonate (Na=COs), which is less soluble in concentrated NaOH
solutions and can precipitate out as a white solid.[1][2] The chemical reaction proceeds as
follows:

2NaOH(aq) + CO2(g) — Na2COs(s) + H20(1)[3]
Q2: What are the consequences of sodium carbonate contamination in my experiments?

A2: Sodium carbonate is a weaker base than sodium hydroxide. Its presence will lower the
effective concentration of hydroxide ions in your solution, leading to inaccuracies in applications
such as titrations, pH adjustments, and chemical syntheses.[4] In titrations, the presence of

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b104188?utm_src=pdf-interest
https://www.benchchem.com/product/b104188?utm_src=pdf-body
https://www.benchchem.com/product/b104188?utm_src=pdf-body
https://www.researchgate.net/profile/Imran-Khan-140/post/How_can_I_prepare_carbonate_free_10_NaoH_Solution/attachment/5ad6ee624cde260d15d970ed/AS%3A616662348877827%401524035169990/download/prepare+carbonate+free+10%25+NaoH+Solution.pdf
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Equilibria/Solubilty/Solubility_Rules
https://kelid1.ir/FilesUp/ASTM_STANDARS_971222/E291.PDF
https://www.benchchem.com/product/b104188?utm_src=pdf-body
https://studylib.net/doc/8299262/quantitative-determination-of-components-in-solution-cont...
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

carbonate can obscure the endpoint and lead to errors in determining the concentration of an
acid.[4][5]

Q3: How can | store my NaOH solution to prevent carbonate formation?

A3: To minimize carbonate formation, store your NaOH solution in a tightly sealed, airtight
container.[6] It is best to use containers made of materials that do not react with NaOH, such as
high-density polyethylene (HDPE) or other resistant plastics.[7] Avoid glass containers for long-
term storage as concentrated NaOH can slowly react with silica in the glass. For volumetric
solutions that require high purity, storing under an inert gas like nitrogen or argon can provide
additional protection.[4][8]

Q4: Is it possible to remove sodium carbonate from a contaminated NaOH solution?

A4: Yes, there are methods to remove sodium carbonate. For concentrated NaOH solutions
(e.g., 50% wi/w), the sodium carbonate has very low solubility and will precipitate out.[9][10][11]
The clear, carbonate-free NaOH solution can then be carefully decanted or siphoned off. For
less concentrated solutions, adding calcium oxide (CaO) or barium hydroxide (Ba(OH)z) can
precipitate the carbonate as calcium carbonate (CaCOs) or barium carbonate (BaCOs3),
respectively.[9][11] These precipitates can then be removed by filtration.

Q5: Can | regenerate a carbonate-contaminated NaOH solution?

A5: Yes, it is possible to regenerate sodium hydroxide from a sodium carbonate solution. A
common method is caustification, where slaked lime (calcium hydroxide, Ca(OH)z) is added to
the sodium carbonate solution. This results in the precipitation of calcium carbonate, leaving
behind a regenerated sodium hydroxide solution.[12][13] The reaction is:

Naz2COs(aq) + Ca(OH)z(aq) — 2NaOH(aq) + CaCOs(s)
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Issue Possible Cause Recommended Action

1. For concentrated solutions
(>50%), allow the precipitate to
settle and carefully decant the
clear supernatant. 2. For less
o Absorption of atmospheric CO2  concentrated solutions, treat
Cloudy or precipitated NaOH ] ] ]
. leading to the formation of with CaO or Ba(OH)2 to
insoluble Na2COs. precipitate the carbonate,
followed by filtration. 3. To
prevent recurrence, ensure the
solution is stored in a tightly

sealed container.

1. Use a carbonate-free NaOH
solution for titrations. 2.
Standardize your NaOH
solution frequently against a
primary standard like
The presence of Na2COs i
] ] ) ] ) ) potassium hydrogen phthalate
Inaccurate results in acid-base  impurity, which reacts with the o )
o o (KHP) to determine its effective
titrations acid titrant and affects the )
] o concentration. 3. Use a
endpoint determination. o
titration method that can
account for the presence of
carbonate, such as the Warder
titration method with two

indicators.[8]

1. Quickly rinse the NaOH
pellets with deionized water

before dissolving to remove

The solid NaOH may already the surface layer of carbonate.
Difficulty dissolving solid NaOH  be coated with a layer of 2. Prepare a concentrated
completely sodium carbonate from stock solution, allow the

exposure to air. carbonate to precipitate, and

then dilute the clear
supernatant to the desired

concentration.
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1. Prepare a fresh batch of
NaOH solution using
carbonate-free water and
pH of the solution is lower than  Conversion of NaOH to the proper storage techniques. 2.
expected weaker base, Na2COs. If the solution is critical for an
experiment, consider removing
the carbonate using the

methods described above.

Experimental Protocols
Protocol 1: Preparation of a Carbonate-Free Sodium
Hydroxide Solution

Objective: To prepare a solution of sodium hydroxide with a minimal concentration of sodium
carbonate.

Materials:

Sodium hydroxide pellets

Deionized water, recently boiled and cooled to room temperature (to remove dissolved CO2)

Airtight plastic storage bottle (e.g., HDPE)

Stir plate and stir bar

Funnel

Procedure:
o Carefully weigh the required amount of NaOH pellets.

e In a beaker, add the NaOH pellets slowly to the boiled and cooled deionized water while
stirring continuously. The dissolution of NaOH is highly exothermic, so care must be taken.
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e Once the NaOH has completely dissolved and the solution has cooled to room temperature,
transfer it to the airtight plastic storage bottle using a funnel.

o Seal the bottle tightly to prevent exposure to atmospheric COs-.

« For highly sensitive applications, you can purge the headspace of the bottle with an inert gas
like nitrogen or argon before sealing.[8]

Protocol 2: Warder Titration Method for the
Determination of NaOH and Na2COs3

Objective: To determine the concentration of both sodium hydroxide and sodium carbonate in
a mixed solution.[8]

Materials:

o Sample of NaOH solution containing Na2COs

Standardized hydrochloric acid (HCI) solution (e.g., 0.1 M)

Phenolphthalein indicator solution

Methyl orange indicator solution

Burette, pipette, and conical flasks

Procedure:

¢ Pipette a known volume of the alkaline solution into a conical flask.

e Add 2-3 drops of phenolphthalein indicator. The solution will turn pink.

« Titrate with the standardized HCI solution until the pink color disappears. Record the volume
of HCI used (V1). This volume corresponds to the neutralization of all the NaOH and half of
the Na2COs.

o NaOH + HCIl - NaCl + H20
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o Na2COs + HCI - NaHCOs + NaCl

o To the same solution, add 2-3 drops of methyl orange indicator. The solution will turn yellow.

o Continue the titration with the HCI solution until the color changes from yellow to a faint
orange/red. Record the total volume of HCI used from the beginning of the titration (V2). The
volume of HCI used in this second step (V2 - V1) corresponds to the neutralization of the
remaining half of the carbonate (the bicarbonate).

o NaHCOs + HCI - NaCl + H20 + COz2
 Calculations:

o Volume of HCl for Na2COs = 2 * (V2 - V1)

o Volume of HCI for NaOH = V1 - (V2 - V1) =2V1- V2

o Calculate the molarity of Na2COs and NaOH using the stoichiometry of the reactions and
the molarity of the standard HCI.

Quantitative Data Summary

Table 1: Solubility of Sodium Carbonate in Water at Different Temperatures

Temperature (°C) Solubility ( g/100 mL)
0 717]

15 16.4[7]

27.8 34.07[7]

34.8 48.69[7]

60 45.62[7]

100 43.6[7]

Note: The solubility of sodium carbonate in concentrated sodium hydroxide solutions is
significantly lower than in pure water.[10][11]
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Caption: Troubleshooting workflow for sodium carbonate contamination in NaOH solutions.
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Caption: Reaction pathway for the formation of sodium carbonate from sodium hydroxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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